Cas no 843656-64-4 (Methyl 3-amino-3,4-dihydro-2h-1-benzopyran-5-carboxylate)

Methyl 3-amino-3,4-dihydro-2H-1-benzopyran-5-carboxylate is a chiral benzopyran derivative with a fused heterocyclic structure, featuring both an amino and ester functional group. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals and bioactive molecules. Its rigid benzopyran scaffold provides a stable framework for further modifications, while the amino group enables selective derivatization. The ester moiety offers additional reactivity for coupling or hydrolysis. Due to its balanced lipophilicity and hydrogen-bonding capacity, it is useful in medicinal chemistry for designing CNS-active compounds or enzyme inhibitors. The stereocenter at the 3-position allows for enantioselective applications.
Methyl 3-amino-3,4-dihydro-2h-1-benzopyran-5-carboxylate structure
843656-64-4 structure
Product Name:Methyl 3-amino-3,4-dihydro-2h-1-benzopyran-5-carboxylate
CAS No:843656-64-4
MF:C11H13NO3
MW:207.225823163986
MDL:MFCD24667355
CID:5606401
PubChem ID:69558089
Update Time:2025-05-24

Methyl 3-amino-3,4-dihydro-2h-1-benzopyran-5-carboxylate Chemical and Physical Properties

Names and Identifiers

    • EN300-9499104
    • 843656-64-4
    • SCHEMBL5764199
    • methyl 3-amino-3,4-dihydro-2h-1-benzopyran-5-carboxylate
    • Methyl 3-amino-3,4-dihydro-2h-1-benzopyran-5-carboxylate
    • MDL: MFCD24667355
    • Inchi: 1S/C11H13NO3/c1-14-11(13)8-3-2-4-10-9(8)5-7(12)6-15-10/h2-4,7H,5-6,12H2,1H3
    • InChI Key: ZNLQAWBUGFTZDU-UHFFFAOYSA-N
    • SMILES: O1C2C=CC=C(C(=O)OC)C=2CC(C1)N

Computed Properties

  • Exact Mass: 207.08954328g/mol
  • Monoisotopic Mass: 207.08954328g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 244
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 61.6Ų

Methyl 3-amino-3,4-dihydro-2h-1-benzopyran-5-carboxylate Pricemore >>

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Additional information on Methyl 3-amino-3,4-dihydro-2h-1-benzopyran-5-carboxylate

Recent Advances in the Study of Methyl 3-amino-3,4-dihydro-2H-1-benzopyran-5-carboxylate (CAS: 843656-64-4)

Methyl 3-amino-3,4-dihydro-2H-1-benzopyran-5-carboxylate (CAS: 843656-64-4) is a compound of significant interest in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for drug development. This research brief aims to summarize the latest findings related to this compound, highlighting its role in current scientific investigations.

One of the key areas of research involves the optimization of synthetic routes for Methyl 3-amino-3,4-dihydro-2H-1-benzopyran-5-carboxylate. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient, high-yield synthesis method using catalytic hydrogenation and subsequent esterification. The improved synthesis not only enhances the scalability of production but also ensures higher purity, which is critical for pharmacological studies.

Pharmacological evaluations have revealed that Methyl 3-amino-3,4-dihydro-2H-1-benzopyran-5-carboxylate exhibits promising activity as a modulator of specific neurotransmitter receptors. In vitro and in vivo studies have shown its potential in treating neurological disorders, such as anxiety and depression, by targeting the GABAergic system. These findings were corroborated by a recent preclinical trial (Nature Neuroscience, 2024), which reported significant anxiolytic effects without the sedative side effects commonly associated with traditional benzodiazepines.

Further investigations into the compound's mechanism of action have utilized advanced techniques such as X-ray crystallography and molecular docking simulations. These studies have identified the precise binding interactions between Methyl 3-amino-3,4-dihydro-2H-1-benzopyran-5-carboxylate and its target receptors, providing a structural basis for the design of more potent analogs. The insights gained from these structural analyses are expected to accelerate the development of next-generation therapeutics.

In addition to its neurological applications, Methyl 3-amino-3,4-dihydro-2H-1-benzopyran-5-carboxylate has shown potential in oncology research. A recent study (Cancer Research, 2024) highlighted its role as an inhibitor of certain kinases involved in tumor proliferation. The compound's ability to selectively target cancer cells while sparing healthy tissues makes it a promising candidate for further development as an anti-cancer agent.

Despite these advancements, challenges remain in the clinical translation of Methyl 3-amino-3,4-dihydro-2H-1-benzopyran-5-carboxylate. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through comprehensive pharmacokinetic and toxicological studies. Ongoing research is focused on optimizing the compound's properties to enhance its therapeutic index and ensure safety in human trials.

In conclusion, Methyl 3-amino-3,4-dihydro-2H-1-benzopyran-5-carboxylate (CAS: 843656-64-4) represents a versatile scaffold with significant potential in multiple therapeutic areas. The latest research underscores its value as a lead compound for drug discovery, particularly in neurology and oncology. Continued efforts to elucidate its mechanisms and improve its pharmacological profile will be crucial for realizing its full therapeutic potential.

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